molecular formula C15H19N3O2 B8558596 tert-butyl-3-(1H-pyrazol-1-yl)benzylcarbamate

tert-butyl-3-(1H-pyrazol-1-yl)benzylcarbamate

Cat. No.: B8558596
M. Wt: 273.33 g/mol
InChI Key: WGWBGGGZTPJALO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl-3-(1H-pyrazol-1-yl)benzylcarbamate is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H19N3O2

Molecular Weight

273.33 g/mol

IUPAC Name

tert-butyl N-[(3-pyrazol-1-ylphenyl)methyl]carbamate

InChI

InChI=1S/C15H19N3O2/c1-15(2,3)20-14(19)16-11-12-6-4-7-13(10-12)18-9-5-8-17-18/h4-10H,11H2,1-3H3,(H,16,19)

InChI Key

WGWBGGGZTPJALO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC1=CC(=CC=C1)N2C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl-3-iodobenzylcarbamate (550 mg, 1.65 mmol) in Dioxane (1.2 mL) and DMSO (1.2 mL) was added CuI (16 mg, 0.083 mmol), (1S,2S)—N1,N2-dimethylcyclohexane-1,2-diamine (0.052 ml, 0.33 mmol), pyrazole (135 mg, 1.98 mmol) and K2CO3 (479 mg, 3.47 mmol). After stirring at 120° C. for 3 h, it was concentrated and the residue was purified by column chromatography to give tert-butyl-3-(1H-pyrazol-1-yl)benzylcarbamate (317 mg).
Quantity
550 mg
Type
reactant
Reaction Step One
Quantity
0.052 mL
Type
reactant
Reaction Step One
Quantity
135 mg
Type
reactant
Reaction Step One
Name
Quantity
479 mg
Type
reactant
Reaction Step One
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
16 mg
Type
catalyst
Reaction Step One

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